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Compound of Interest

Compound Name: 2,3-Dibromothiophene

Cat. No.: B118489 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and

disposal of 2,3-Dibromothiophene (CAS No. 3140-93-0). Adherence to these procedures is

paramount for ensuring laboratory safety and minimizing risk.

Immediate Safety Information
2,3-Dibromothiophene is a flammable liquid and vapor that is toxic if swallowed and causes

serious eye irritation.[1][2] In case of any exposure, immediate action is critical.

Emergency First Aid:

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.[1][2]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[1][2]

In Case of Skin Contact: Remove immediately all contaminated clothing. Rinse skin with

water or shower. Wash contaminated clothing before reuse.

If Inhaled: Move person into fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[3][4]
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Hazard Identification and Classification
A summary of the hazards associated with 2,3-Dibromothiophene is provided in the table

below.

Hazard Class Category Hazard Statement

Flammable liquids Category 3
H226: Flammable liquid and

vapor[1][2]

Acute toxicity, oral Category 3 H301: Toxic if swallowed[1][2]

Serious eye irritation Category 2A
H319: Causes serious eye

irritation[1][2]

Skin irritation Category 2 H315: Causes skin irritation[5]

Specific target organ toxicity -

single exposure (respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation[6]

GHS Pictograms:

GHS02 (Flame), GHS06 (Skull and crossbones)

Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial to prevent exposure. The following table

summarizes the recommended PPE for handling 2,3-Dibromothiophene.
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Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles or

face shield.[3][7]

Protects against splashes and

vapors causing serious eye

irritation.

Hand Protection

Chemical resistant gloves

(e.g., Nitrile rubber, tested to

EN 374).[1]

Prevents skin contact and

absorption.

Body Protection
Flame retardant antistatic

protective clothing, lab coat.

Protects skin and clothing from

splashes and contamination.

Respiratory Protection

Use a respirator with an

appropriate filter (e.g., type

ABEK) if ventilation is

inadequate or for spill cleanup.

[7]

Prevents inhalation of harmful

vapors.

Operational Plan: Handling and Storage
A systematic approach to handling and storing 2,3-Dibromothiophene is essential for

maintaining a safe laboratory environment.
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Workflow for Handling 2,3-Dibromothiophene

Preparation

Handling

Post-Handling
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(Fume Hood)
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Proceed to handling
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Complete experiment
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Caption: A stepwise workflow for the safe handling of 2,3-Dibromothiophene.
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Step-by-Step Handling Procedures
Preparation:

Thoroughly review the Safety Data Sheet (SDS) before starting any work.

Don the appropriate personal protective equipment as outlined in the PPE table.

Ensure a calibrated and certified chemical fume hood is used for all manipulations.[3]

Keep away from heat, sparks, open flames, and other ignition sources.[1] No smoking.

Use explosion-proof electrical, ventilating, and lighting equipment.[1]

Use only non-sparking tools.[1]

Take precautionary measures against static discharge.[1]

Handling:

Ground and bond containers when transferring the material.[1]

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist.

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in work areas.[1]

Storage:

Store in a well-ventilated place.[1] Keep cool.[1]

Keep the container tightly closed.[3]

Store locked up.[3]

Keep away from sources of ignition.[1]
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Incompatible materials include strong oxidizing agents.[3]

Disposal Plan
Proper disposal of 2,3-Dibromothiophene and any contaminated materials is crucial to

prevent environmental contamination and ensure safety.

Waste Disposal Workflow

Waste Disposal Workflow for 2,3-Dibromothiophene

Waste Generation
(Unused chemical, contaminated PPE,

labware)

Segregate Waste
(Halogenated Organic Waste)

Use Designated, Labeled,
and Closed Containers

Store Waste in a
Well-Ventilated Area

Arrange for Professional
Waste Disposal Service

Click to download full resolution via product page

Caption: A procedural flowchart for the safe disposal of 2,3-Dibromothiophene waste.
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Step-by-Step Disposal Procedures
Waste Collection:

Collect unused 2,3-Dibromothiophene and any contaminated materials (e.g., gloves,

absorbent paper, glassware) in a designated, properly labeled, and sealed container.

The container should be suitable for flammable and toxic waste.

Waste Storage:

Store the waste container in a well-ventilated and designated chemical waste storage

area, away from heat and ignition sources.

Ensure the storage area is secure and accessible only to authorized personnel.

Disposal Method:

Dispose of the contents and container in accordance with all local, state, and federal

regulations.

It is recommended to use a licensed professional waste disposal service.[1]

The preferred method of disposal is incineration in a chemical incinerator equipped with an

afterburner and scrubber.[2]

Do not allow the product to enter drains or waterways.[2][4]

Spill Response
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated.

Contain: Remove all sources of ignition.[3] Use a non-combustible absorbent material like

sand or earth to soak up the spill.
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Collect: Collect the absorbed material and place it into a suitable container for disposal.

Decontaminate: Clean the spill area thoroughly.

Report: Report the spill to the appropriate safety personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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